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Physical Property Data

The following table consolidates the key quantitative data available for Boc-Met-Leu-OMe.

Property Value Conditions / Notes

Melting Point 107-109 °C Solvents: Ethyl acetate, hexane [1]

Boiling Point 524.7 ± 50.0 °C Predicted [1]

Density 1.088 ± 0.06 g/cm³ Predicted [1]

Molecular Formula C₁₇H₃₂N₂O₅S [2] [1]

Molecular Weight 376.51 g/mol [2] [1]

CAS Number 66880-59-9 [2] [1]

Experimental Context and Handling

The melting point is a key indicator of the compound's purity and crystal structure. The documented value

was determined in specific solvent mixtures, which is common practice for peptide derivatives to purify and

characterize them [1].
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While a direct thermal stability protocol was not located, a core related experimental skill in working with

this compound is the removal of the Boc (tert-butyloxycarbonyl) protecting group, which is typically done

prior to further synthesis.

The diagram below outlines a standard workflow for cleaving a peptide from a Boc-based resin, which

involves steps relevant to handling this class of compounds under controlled conditions [3].
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Workflow for HF Cleavage of Boc-Protected Peptides [3]

This process requires specialized equipment and strict safety protocols due to the high toxicity and

corrosiveness of anhydrous Hydrogen Fluoride (HF) [3]. Scavengers like anisole and p-thiocresol are
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added to the reaction to prevent side reactions and protect susceptible amino acid residues during cleavage

[3].

Research Implications

Boc-Met-Leu-OMe is a protected dipeptide unit. Its primary research application is in peptide synthesis,

where it serves as a building block to construct larger, more complex peptide structures for pharmaceutical

and biochemical research [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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